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Compound of Interest

Compound Name:
Methyl 3-methoxyisoxazole-5-

carboxylate

Cat. No.: B099901 Get Quote

An In-depth Technical Guide to Methyl 3-
methoxyisoxazole-5-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Methyl 3-methoxyisoxazole-5-carboxylate, a heterocyclic compound of interest

in medicinal chemistry and drug discovery. The document details its synthesis,

physicochemical characteristics, and the broader context of isoxazole derivatives in therapeutic

applications.

Core Compound Identification
Identifier Value

Compound Name Methyl 3-methoxyisoxazole-5-carboxylate

Molecular Formula C₆H₇NO₄

Appearance Colourless crystalline solid[1]

Physicochemical Properties
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While specific experimental data for Methyl 3-methoxyisoxazole-5-carboxylate is not widely

available, the following table includes data for structurally related compounds to provide an

estimated profile.

Property Value (Compound) Source

Melting Point

111–112°C (for Methyl 4-

amino-3-methoxyisoxazole-5-

carboxylate)

[1]

Boiling Point

203.9±13.0 °C (Predicted for

Methyl isoxazole-5-

carboxylate)

[2]

Density

1.229±0.06 g/cm³ (Predicted

for Methyl isoxazole-5-

carboxylate)

[2]

Synthesis and Experimental Protocols
The synthesis of Methyl 3-methoxyisoxazole-5-carboxylate has been described in the

literature, typically prepared from Methyl 3-hydroxyisoxazole-5-carboxylate.[1]

Experimental Protocol: Synthesis of Methyl 3-
methoxyisoxazole-5-carboxylate[1]
Materials:

Methyl 3-hydroxyisoxazole-5-carboxylate

Potassium carbonate (K₂CO₃)

Methyl iodide (CH₃I)

Dimethylformamide (DMF)

Hydrochloric acid (HCl), 0.5 M aqueous solution
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Diethyl ether (Et₂O)

Saturated aqueous solution of sodium carbonate (Na₂CO₃)

Magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Petroleum ether

Ethyl acetate (EtOAc)

Procedure:

A solution of Methyl 3-hydroxyisoxazole-5-carboxylate (1.0 eq) in dimethylformamide (DMF)

is cooled to 0°C.

Potassium carbonate (K₂CO₃, 1.5 eq) and methyl iodide (CH₃I, 1.5 eq) are added to the

solution.

The reaction mixture is stirred at room temperature for 14 hours.

The mixture is then poured into an ice-cold aqueous solution of 0.5 M HCl and extracted with

diethyl ether (Et₂O).

The combined organic layers are washed with a saturated aqueous solution of sodium

carbonate (Na₂CO₃), dried over magnesium sulfate (MgSO₄), filtered, and concentrated

under reduced pressure.

The resulting crude product is purified by silica gel column chromatography using a mixture

of petroleum ether and diethyl ether (80:20) as the eluent.

This process yields Methyl 3-methoxyisoxazole-5-carboxylate as a colourless crystalline

solid.[1]

Applications in Research and Development
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Isoxazole derivatives are a significant class of compounds in medicinal chemistry, exhibiting a

wide range of biological activities.[3][4][5][6][7] While specific applications for Methyl 3-
methoxyisoxazole-5-carboxylate are not extensively documented, the isoxazole scaffold is a

key component in various therapeutic agents.[3][7]

Potential Therapeutic Areas:

Antimicrobial and Antifungal Agents: The isoxazole ring is a common feature in compounds

developed for their antibacterial and antifungal properties.[3][8]

Anti-inflammatory Drugs: Several isoxazole derivatives have demonstrated potent anti-

inflammatory effects.[3][4][8]

Anticancer Therapeutics: The isoxazole moiety has been incorporated into novel compounds

investigated for their anticancer activity.[3][4][5][7]

Neuroprotective Agents: Research has explored the potential of isoxazole-containing

molecules in the treatment of neurodegenerative disorders.[5][6]

The versatile nature of the isoxazole ring allows for structural modifications, making it a

valuable intermediate in the synthesis of complex and biologically active molecules for drug

discovery.[3][5][8]

Visualized Experimental and Logical Workflows
General Synthesis Workflow for Isoxazole Derivatives
The following diagram illustrates a generalized workflow for the synthesis and purification of

isoxazole derivatives, including key steps from starting materials to the final, purified

compound.
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General Synthesis and Purification Workflow for Isoxazole Derivatives

Starting Materials
(e.g., β-dicarbonyl compounds, alkynes)

Cycloaddition/Condensation Reaction
with Hydroxylamine or derivative

Crude Isoxazole Derivative

Work-up and Extraction

Drying of Organic Phase
(e.g., with MgSO4 or Na2SO4)

Purification
(e.g., Column Chromatography, Recrystallization)

Characterization
(NMR, MS, IR)

Pure Isoxazole Derivative
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Drug Discovery Funnel for Isoxazole Derivatives

Synthesis of Isoxazole Library
(including Methyl 3-methoxyisoxazole-5-carboxylate)

High-Throughput Screening
(Biological Assays)

Hit Identification

Lead Optimization
(Structure-Activity Relationship Studies)

Preclinical Development
(In vivo studies, toxicology)

Clinical Trials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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